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Compound of Interest

Compound Name: 1,8-Dinitrobenzo(e)pyrene

Cat. No.: B053518

In-Depth Technical Guide: 1,8-
Dinitrobenzo(e)pyrene

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological implications of 1,8-Dinitrobenzo(e)pyrene, tailored for researchers,
scientists, and professionals in drug development.

Core Chemical and Physical Data

1,8-Dinitrobenzo(e)pyrene is a nitro-polycyclic aromatic hydrocarbon (nitro-PAH). Below is a
summary of its key quantitative data.

Property Value Source
Chemical Formula C20H10N204 [1]
Molecular Weight 342.3 g/mol [1]
IUPAC Name 1,8-dinitrobenzo[e]pyrene [1]

CAS Number 120812-49-9

Monoisotopic Mass 342.06405680 Da [1]

Experimental Protocols
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While a specific, detailed experimental protocol for the synthesis of 1,8-Dinitrobenzo(e)pyrene
is not readily available in the reviewed literature, a general method for the nitration of pyrene
derivatives can be adapted. The following protocol is a representative procedure for the
synthesis of dinitropyrenes, which would likely be applicable for the synthesis of 1,8-
Dinitrobenzo(e)pyrene from benzo[e]pyrene.

Protocol: General Nitration of Benzo[e]pyrene

This protocol is based on established methods for the nitration of polycyclic aromatic
hydrocarbons.

Materials:

e Benzo[e]pyrene

e Fuming nitric acid

e Acetic anhydride

» Dichloromethane

« Silica gel for column chromatography
e Hexane

e Toluene

Procedure:

e Reaction Setup: In a round-bottom flask, dissolve Benzo[e]pyrene in dichloromethane. Cool
the solution in an ice bath.

 Nitration: Slowly add a pre-cooled mixture of fuming nitric acid and acetic anhydride to the
Benzo[e]pyrene solution with constant stirring. The reaction is exothermic and the
temperature should be maintained below 5°C.

e Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC).
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e Quenching: Once the reaction is complete, slowly pour the reaction mixture into ice-water to
guench the reaction.

o Extraction: Separate the organic layer and wash it sequentially with water, a saturated
solution of sodium bicarbonate, and brine. Dry the organic layer over anhydrous sodium
sulfate.

 Purification: Concentrate the organic extract under reduced pressure. The resulting crude
product, a mixture of nitro-isomers, is then purified by column chromatography on silica gel
using a hexane-toluene gradient to isolate the 1,8-Dinitrobenzo(e)pyrene isomer.

o Characterization: The structure and purity of the final product should be confirmed by
spectroscopic methods such as *H NMR, 13C NMR, and mass spectrometry.

Potential Biological Signhaling and Genotoxicity

The biological activity of 1,8-Dinitrobenzo(e)pyrene is not as extensively studied as its parent
compound, benzo[a]pyrene. However, based on the known metabolic pathways of similar nitro-
PAHSs, a likely mechanism of action involves metabolic activation to reactive intermediates that
can cause DNA damage. The genotoxicity of the related compound, 3,6-dinitrobenzo[e]pyrene,
has been demonstrated in mammalian cells.[2]

The metabolic activation of benzo[a]pyrene, a well-studied carcinogen, proceeds through the
cytochrome P450 monooxygenase system to form diol epoxides, which are highly reactive with
DNA. It is plausible that 1,8-Dinitrobenzo(e)pyrene undergoes similar metabolic activation,
potentially involving nitroreduction, leading to the formation of DNA adducts and subsequent
mutations.

Below is a diagram illustrating a probable metabolic activation pathway for 1,8-
Dinitrobenzo(e)pyrene, leading to potential genotoxicity.

Metabolic activation and genotoxicity of 1,8-Dinitrobenzo(e)pyrene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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